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Cat. No.: B1631757
Get Quote
Abstract

Standard nickel electroplating formulations (Watts, Sulfamate) are ubiquitous in industry but
often require extensive organic additives to control internal stress and brightness. This guide
details the use of Nickel(ll) Formate—both as a primary nickel source and a functional buffering
agent—to achieve superior coating qualities. The formate ion (

) serves a dual role: it acts as a potent buffer within the cathode diffusion layer (preventing pH
spikes that lead to brittle hydroxide inclusion) and functions as a weak complexing agent that
refines crystal growth. This protocol is particularly relevant for MEMS (Micro-Electro-
Mechanical Systems) and biomedical device fabrication where low-stress, crack-free coatings
are critical.

Chemistry & Mechanism

The efficacy of Nickel(Il) Formate lies in its ability to modify the interfacial kinetics at the
cathode. Unlike the sulfate ion, which is relatively inert, the formate ion participates actively in
the deposition mechanism.

The "Formate Effect"
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» Buffering Capacity: Formate (

) provides buffering closer to the operating pH (4.0-4.5) than Boric Acid (
), effectively stabilizing the pH at the cathode surface (pH

). This suppression of pH

rise prevents the precipitation of Nickel Hydroxide (

), which is a primary cause of hydrogen embrittlement and internal stress.

o Complexation: Formate forms weak outer-sphere complexes with

. This modifies the dehydration energy required for the nickel ion to discharge at the double
layer, promoting a finer-grained nucleation over columnar growth.

Mechanism Diagram

The following diagram illustrates the competitive reaction pathways at the cathode interface.
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Caption: Schematic of the formate buffering mechanism suppressing hydrogen evolution and
facilitating nickel reduction.

Bath Formulations

Two distinct formulations are provided: a High-Speed Hybrid Bath (recommended for general
low-stress applications) and a Pure Formate Bath (for specialized, thin-film research
applications).

Table 1: F lation Specificati

Bath A: Formate-

. ) Bath B: High- .
Component Modified Hybrid Function
Formate Research
(Recommended)
Nickel Sulfate Primary Ni source
240 g/L 100 g/L o
Hexahydrate (Conductivity)
Nickel Chloride Anode corrosion
45 g/L 15g/L
Hexahydrate promoter
Nickel(Il) Formate Stress reducer &
_ 45 g/L 60 g/L
Dihydrate Buffer
. . Secondary Buffer
Boric Acid 30g/L None ) ]
(Optional in Bath B)
] Additional buffering
Sodium Formate None 20 g/L ]
capacity
) Anti-pitting (Hydrogen
Wetting Agent (SDS) 0.1g/L 0.1g/L
release)
Critical operating
pH 4.0-4.5 38-4.2 ,
window
Temperature 55°C £ 2°C 60°C £ 2°C Kinetics control
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Note on Preparation: Nickel(Il) Formate has lower solubility than sulfate. If commercial Nickel
Formate is unavailable, it can be generated in situ by reacting Nickel Carbonate (

) with Formic Acid (

), though purchasing the high-purity salt is preferred to maintain stoichiometry.

Experimental Protocol
Bath Preparation Workflow

This protocol ensures the complete dissolution of salts without precipitating the less soluble

formate species.

1. Dissolve Sulfate/Chloride 2. Add Nickel Formate 3. Add Boric Acid/Additives 4. Carbon Treatment 5. pH Adjustment

(60°C DI Water) (Slow Addition with Stirring) (Remove Organic Impurities) (H2S04 or NiCOs)

Click to download full resolution via product page

Caption: Step-by-step electrolyte preparation workflow to ensure stability.

Operating Procedure

e Substrate Pre-treatment:

o

Degrease substrate (e.g., Copper, Brass, or metallized silicon) with acetone/ethanol.

Electro-clean in alkaline cleaner (cathodic, 30s).

[¢]

[¢]

Acid activation: 10%

dip (15s).

o

Critical: Rinse with DI water immediately before plating.
o Plating Setup:

o Anode: Sulfur-Depolarized Nickel Rounds (S-Rounds) in a titanium basket. Note: Pure Ni

rounds may passivate; S-rounds are essential for chloride-containing baths.
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o Agitation: Moderate air agitation or cathode rocker. Do not use violent agitation as it may
oxidize the formate.

o Filtration: Continuous filtration (5-micron PP cartridge) is recommended for thick deposits
(>50 pm).

o Deposition Parameters:
o Current Density: 2 — 5 A/dmz2 (Hybrid Bath); 1 — 3 A/dm2 (High Formate).

o Deposition Rate: Approx. 0.8 — 1.0 um/min at 4 A/dm2,

Maintenance

e pH Control: The pH will tend to rise. Adjust with Formic Acid (not Sulfuric acid) to replenish
the formate buffer species if using Bath B. For Bath A, Sulfuric acid is acceptable.

» Analysis: Monitor Nickel concentration via EDTA titration weekly.

Characterization & Quality Control

To validate the deposit quality for drug delivery or precision engineering applications, the
following assays are required:

Parameter Method Target Specification

Bent Strip Test (deposit on Cu ]
Internal Stress trip) <100 MPa (Tensile)
strip

Vickers Hardness (HV

Microhardness 250 — 350 HV
)
Ductility Mandrel Bend Test > 10% Elongation
SEM (Scanning Electron ) ] )
Morphology ) Smooth, pit-free, fine grain
Microscopy)

Troubleshooting Guide
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« Issue: Pitting (Pinholes in deposit)
o Cause: Hydrogen bubbles adhering to the surface.[1]
o Fix: Increase wetting agent (SDS) concentration by 10%; check agitation.
e |ssue: Brittle Deposits
o Cause: pH too high (>4.8) causing hydroxide inclusion, or organic contamination.
o Fix: Lower pH to 4.0; perform carbon treatment.
e Issue: Dark/Burnt Deposits at Edges
o Cause: Current density too high.[2]
o Fix: Reduce current or install current robbers (shields) on the rack.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

